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Compound of Interest

Compound Name: Potassium mercuric thiocyanate

Cat. No.: B083238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of dipotassium

tetrathiocyanatomercurate(II), K2[Hg(SCN)4]. The information presented herein is compiled

from a modern redetermination of its crystal structure, offering high-precision data essential for

advanced research and computational modeling.

Crystallographic Data Summary
The compound K2[Hg(SCN)4] crystallizes in the monoclinic system with the space group C2/c.

[1] A summary of the key crystallographic data is presented in the table below.

Parameter Value

Crystal System Monoclinic

Space Group C2/c (No. 15)

a (Å) 11.04

b (Å) 9.22

c (Å) 13.18

β (°) 106.30

Z 4
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Table 1: Crystallographic Data for K2[Hg(SCN)4]. Data sourced from the redetermination by

Zvonkova (1952) as cited in Bandemehr et al. (2017).[1]

Molecular Geometry and Coordination
The crystal structure of K2[Hg(SCN)4] is characterized by a distorted tetrahedral coordination

of the mercury(II) ion.[1][2][3] The central mercury atom is bonded to four sulfur atoms from the

thiocyanate ligands.[1][2][3] The potassium cation exhibits a coordination number of eight.[1][2]

[3]

A key feature of the [Hg(SCN)4]2- anion is the bonding angles. The Hg—S—C angles are

reported to be 98.59 (10)° and 97.06 (10)°.[1] This geometry is comparable to related

tetrathiocyanatomercurate(II) complexes, such as CoHg(SCN)4.[1] In the overall crystal

packing, each [Hg(SCN)4]2- anion is surrounded by twelve potassium atoms.[2]

Coordination Environment of Hg(II) in K2[Hg(SCN)4]
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Caption: Coordination of the Hg(II) ion.

Experimental Protocols
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The synthesis and crystallographic analysis of K2[Hg(SCN)4] follow established procedures.

Synthesis and Crystallization
The synthesis of K2[Hg(SCN)4] was first reported in 1901.[1] The procedure involves the

reaction of mercury(II) thiocyanate with potassium thiocyanate in an aqueous solution.

A detailed method for obtaining high-quality single crystals is as follows:

Prepare mercury(II) thiocyanate.[1]

Dissolve the prepared mercury(II) thiocyanate in a boiling aqueous solution.[1]

Slowly add an aqueous solution of potassium thiocyanate to the boiling mercury(II)

thiocyanate solution.[2]

Filter the hot solution to remove any formed mercury sulfide.[1]

Concentrate the filtrate by heating until crystallization begins.[1]

Collect the initial crystallized product by filtration.[1]

Allow the filtrate to stand at room temperature for a prolonged period to yield larger, higher-

quality single crystals suitable for X-ray diffraction.[1]

Crystal Structure Determination
The definitive crystal structure was determined using single-crystal X-ray diffraction.[1][2][3]

This modern redetermination provided a much higher level of precision compared to the

original structure reported in 1952, allowing for the location of all atoms, including the lighter

carbon and nitrogen atoms.[1][2]
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Experimental Workflow for Crystal Structure Determination
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Caption: Workflow for K2[Hg(SCN)4] synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b083238?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5499294/
https://www.researchgate.net/publication/317960585_Redetermination_of_the_crystal_structure_of_K_2_HgSCN_4
https://pubmed.ncbi.nlm.nih.gov/28775886/
https://pubmed.ncbi.nlm.nih.gov/28775886/
https://www.benchchem.com/product/b083238#crystal-structure-of-k2-hg-scn-4-complex
https://www.benchchem.com/product/b083238#crystal-structure-of-k2-hg-scn-4-complex
https://www.benchchem.com/product/b083238#crystal-structure-of-k2-hg-scn-4-complex
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

